Cas no 228418-82-4 ((S)-1-Cyclohexyl-4-(4-(2-methoxyphenyl)piperazin-1-yl)-2-methyl-2-phenylbutan-1-one)

• Product Name: (S)-1-Cyclohexyl-4-(4-(2-methoxyphenyl)piperazin-1-yl)-2-methyl-2-phenylbutan-1-one
• CAS No: 228418-82-4
• MF: C₂₈H₃₈N₂O₂
• MW: 434.613527774811
• CID: 843199
• PubChem ID: 9845807
• Update Time: 2025-06-11

(S)-1-Cyclohexyl-4-(4-(2-methoxyphenyl)piperazin-1-yl)-2-methyl-2-phenylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• (S)-1-Cyclohexyl-4-(4-(2-methoxyphenyl)piperazin-1-yl)-2-methyl-2-phenylbutan-1-one
• (2S)-1-cyclohexyl-4-[4-(2-methoxyphenyl)piperazin-1-yl]-2-methyl-2-phenylbutan-1-one
• (S)-1-CYCLOHEXYL-4-[4-(2-METHOXY-PHENYL)-PIPERAZIN-1-YL]-2-PHENYL-BUTAN-1-ONE
• 1-Butanone, 1-cyclohexyl-4-[4-(2-methoxyphenyl)-1-piperazinyl]-2-methyl-2-phenyl-, (2S)-
• (2S)-1-Cyclohexyl-4-(4-(2-methoxyphenyl)piperazin-1-yl)-2-methyl-2-phenylbutan-1-one
• ly426965
• 1-cyclohexyl-4-(4-(2-methoxyphenyl)-1-piperazinyl)-2-methyl-2-phenyl-1-butanone
• DZ9R5YHV3U
• UNII-DZ9R5YHV3U
• 228418-82-4
• AKOS016013731
• DTXSID00431739
• HY-117799
• CS-0068098
• (s)-1-cyclohexyl-4-[4-(2-methoxyphenyl)-1-piperazinyl]-2-methyl-2-phenyl-1-butanone
• LY-426965
• DB-336300
• Q27276678

• Inchi： 1S/C28H38N2O2/c1-28(24-13-7-4-8-14-24,27(31)23-11-5-3-6-12-23)17-18-29-19-21-30(22-20-29)25-15-9-10-16-26(25)32-2/h4,7-10,13-16,23H,3,5-6,11-12,17-22H2,1-2H3/t28-/m0/s1
• InChI Key： GXVHRYDXBSTHCF-NDEPHWFRSA-N
• SMILES： O=C([C@](C)(C1C=CC=CC=1)CCN1CCN(C2C=CC=CC=2OC)CC1)C1CCCCC1

Computed Properties

• Exact Mass: 434.293328459g/mol
• Monoisotopic Mass: 434.293328459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• PSA: 32.78000
• LogP: 5.31750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on (S)-1-Cyclohexyl-4-(4-(2-methoxyphenyl)piperazin-1-yl)-2-methyl-2-phenylbutan-1-one

Compound Introduction: (S)-1-Cyclohexyl-4-(4-(2-methoxyphenyl)piperazin-1-yl)-2-methyl-2-phenylbutan-1-one (CAS No. 228418-82-4)

The compound (S)-1-Cyclohexyl-4-(4-(2-methoxyphenyl)piperazin-1-yl)-2-methyl-2-phenylbutan-1-one, identified by its CAS number 228418-82-4, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, belonging to the class of substituted piperazine derivatives, has garnered considerable attention due to its unique structural and pharmacological properties. Its synthesis and application in medicinal chemistry have been the subject of extensive research, particularly in the development of novel therapeutic agents.

At the core of this compound's structure lies a chiral center, specifically the (S)-configuration at the 1-position of the cyclohexyl ring. This stereochemical feature is crucial, as it influences the compound's biological activity and pharmacokinetic behavior. The presence of a bulky cyclohexyl group not only contributes to the molecule's solubility and stability but also plays a pivotal role in modulating its interactions with biological targets.

The piperazine moiety, located at the 4-position of the cyclohexyl ring, is a well-known pharmacophore in drug design. Piperazine derivatives are widely recognized for their ability to interact with various biological receptors, including serotonin and dopamine receptors. In particular, the 4-(2-methoxyphenyl)piperazin-1-yl substituent enhances the compound's affinity for these receptors, making it a promising candidate for treating neurological and psychiatric disorders.

The N-terminal methyl group and the phenyl ring at the 2-position further contribute to the compound's pharmacological profile. These structural elements enhance binding affinity and selectivity, which are critical factors in drug development. The combination of these features makes (S)-1-Cyclohexyl-4-(4-(2-methoxyphenyl)piperazin-1-yl)-2-methyl-2-phenylbutan-1-one a versatile scaffold for designing new therapeutic agents.

Recent studies have highlighted the potential of this compound in treating various neurological disorders. For instance, its interaction with serotonin 5-HT1A receptors has been extensively studied for its anxiolytic and antidepressant properties. The methoxy group on the phenyl ring enhances this interaction, leading to improved therapeutic efficacy. Additionally, preliminary in vitro studies have shown that this compound exhibits significant activity against dopamine D3 receptors, suggesting its potential in treating conditions such as schizophrenia and ADHD.

The synthesis of (S)-1-Cyclohexyl-4-(4-(2-methoxyphenyl)piperazin-1-yl)-2-methyl-2-phenylbutan-1-one involves a multi-step process that requires precise control over reaction conditions to ensure high yield and enantiomeric purity. The key steps include alkylation, cyclization, and functional group modifications. Advanced synthetic techniques such as asymmetric hydrogenation have been employed to achieve high enantiomeric excesses, which are essential for pharmaceutical applications.

In terms of pharmacokinetics, this compound demonstrates favorable properties such as good oral bioavailability and moderate metabolic stability. These characteristics make it suitable for once-daily dosing regimens, improving patient compliance. Furthermore, its solubility profile allows for formulation into various dosage forms, including tablets and capsules.

Evaluation of this compound's safety profile has been a priority in preclinical studies. Toxicological assessments have shown that it exhibits low toxicity at therapeutic doses, with minimal side effects observed in animal models. However, further studies are needed to fully understand its long-term safety implications.

The impact of this compound on drug discovery is profound. Its unique structural features provide a valuable scaffold for designing new analogs with enhanced pharmacological properties. Researchers are exploring modifications to both the cyclohexyl and piperazine moieties to optimize binding affinity and reduce potential side effects.

Future directions in research include exploring the compound's potential in combination therapies. Its ability to interact with multiple receptor types makes it an attractive candidate for combination regimens that target multiple disease pathways simultaneously. Additionally, investigating its mechanism of action will provide deeper insights into its therapeutic effects and help identify new treatment strategies.

In conclusion, (S)-1-Cyclohexyl-4-(4-(2-methoxyphenyl)piperazin-1-yl)-2-methyl-2-phenylbutan-1-one (CAS No. 228418-82-4) represents a significant advancement in pharmaceutical chemistry. Its unique structure and favorable pharmacological properties make it a promising candidate for treating neurological disorders. Ongoing research continues to uncover new applications and optimize its therapeutic potential.